Cas no 951884-73-4 (2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone)

• Product Name: 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone
• CAS No: 951884-73-4
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• MDL: MFCD09800919
• CID: 828425
• PubChem ID: 26370193
• Update Time: 2025-05-20

2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone
• 1-[(3-BROMOPHENYL)ACETYL]PYRROLIDINE
• 2-(3-bromophenyl)-1-pyrrolidin-1-ylethanone
• CS-0205771
• AKOS011897352
• MFCD09800919
• DTXSID60650085
• 2-(3-bromophenyl)-1-(pyrrolidin-1-yl)ethanone, AldrichCPR
• PS-3511
• 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 951884-73-4
• BNB88473
• SCHEMBL3419983

• MDL： MFCD09800919
• Inchi： 1S/C12H14BrNO/c13-11-5-3-4-10(8-11)9-12(15)14-6-1-2-7-14/h3-5,8H,1-2,6-7,9H2
• InChI Key： FAWHDSQLJDVROW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 267.02600
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.55190

Additional information on 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone

2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone (CAS No. 951884-73-4): An Overview of Its Properties, Applications, and Recent Research

2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone (CAS No. 951884-73-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-bromo-N-(pyrrolidin-1-yl)benzeneacetamide, is characterized by its unique structure, which includes a bromophenyl group and a pyrrolidine moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone is C₁₂H₁₄BrNO, and its molecular weight is approximately 260.24 g/mol. The compound is typically synthesized through the reaction of 3-bromobenzaldehyde with pyrrolidine in the presence of a reducing agent, such as sodium borohydride. This synthetic route is well-documented in the literature and is known for its high yield and purity.

2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone exhibits several physicochemical properties that make it an attractive candidate for various applications. It is a solid at room temperature and has a melting point in the range of 70-75°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory settings and industrial processes.

In terms of its biological activity, 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone has been the subject of numerous studies due to its potential as a pharmacological agent. Recent research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth and division.

The potential therapeutic applications of 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone are diverse. In the field of oncology, it has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Additionally, it has shown promise in inhibiting the growth of tumor cells in both in vitro and in vivo models.

Beyond oncology, 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone has also been explored for its potential use in neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain neurotransmitter receptors, which may have implications for conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been shown to interact with N-methyl-D-aspartate (NMDA) receptors, which play a critical role in synaptic plasticity and neuronal function.

The safety profile of 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone is another important aspect to consider. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(3-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone (CAS No. 951884-73-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to the development of novel treatments for various diseases.